Cas no 36558-30-2 (2-methyl-2-(pyrrolidin-1-yl)propanal)

• Product Name: 2-methyl-2-(pyrrolidin-1-yl)propanal
• CAS No: 36558-30-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD19704707
• CID: 2084415
• PubChem ID: 53867504
• Update Time: 2025-05-21

2-methyl-2-(pyrrolidin-1-yl)propanal Chemical and Physical Properties

Names and Identifiers

• a,a-dimethyl-1-Pyrrolidineacetaldehyde
• 2-methyl-2-(pyrrolidin-1-yl)propanal
• 2-methyl-2-pyrrolidin-1-ylpropanal
• 872-036-2
• 36558-30-2
• F2147-8788
• HATZOIDGLAKFMI-UHFFFAOYSA-N
• LBA55830
• Z1258980470
• AKOS040814885
• EN300-250445
• 2-methyl-2-pyrrolidin-1-yl-propanal
• 1-(2-methyl-1-oxo-2-propanyl)pyrrolidine
• SCHEMBL9707183
• DB-093831

• MDL： MFCD19704707
• Inchi： 1S/C8H15NO/c1-8(2,7-10)9-5-3-4-6-9/h7H,3-6H2,1-2H3
• InChI Key： HATZOIDGLAKFMI-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)N1CCCC1

Computed Properties

• Exact Mass: 141.115364102Da
• Monoisotopic Mass: 141.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-methyl-2-(pyrrolidin-1-yl)propanal

2-Methyl-2-(pyrrolidin-1-yl)Propanal: A Comprehensive Overview

2-Methyl-2-(pyrrolidin-1-yl)propanal (CAS No. 36558-30-2) is a versatile organic compound with significant applications in the fields of chemistry, pharmaceuticals, and material science. This compound, also known as pyrrolidine-acetaldehyde derivative, has garnered attention due to its unique chemical properties and potential for use in advanced chemical synthesis. Recent studies have highlighted its role in the development of novel materials and its potential as a building block in drug discovery.

The molecular structure of 2-methyl-2-(pyrrolidin-1-yl)propanal consists of a pyrrolidine ring attached to a propanal group, with a methyl substituent at the alpha position. This configuration imparts the compound with both aldehyde reactivity and the cyclic amine's ability to participate in various condensation reactions. The compound's reactive aldehyde group makes it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry.

Recent research has focused on the synthesis and characterization of this compound, exploring its stability under various reaction conditions. Studies have demonstrated that 2-methyl-2-(pyrrolidin-1-yl)propanal exhibits excellent thermal stability, making it suitable for high-temperature reactions. Additionally, its ability to form stable imines with primary amines has been exploited in peptide synthesis, offering a novel approach to constructing bioactive molecules.

In the context of material science, pyrrolidine-acetaldehyde derivatives have been investigated for their potential in polymer chemistry. Researchers have explored their use as monomers in the synthesis of polyamides and polyurethanes, where their unique reactivity contributes to the formation of high-performance materials. The compound's ability to undergo both condensation and addition reactions makes it a valuable tool in designing tailor-made polymers with specific mechanical and thermal properties.

The application of 2-methyl-2-(pyrrolidin-1-yl)propanal extends beyond traditional chemical synthesis. Recent advancements have highlighted its role in green chemistry, particularly in catalytic processes. For instance, studies have shown that this compound can serve as an efficient ligand in transition-metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This has opened new avenues for sustainable chemical manufacturing.

From an environmental perspective, the synthesis and utilization of pyrrolidine-acetaldehyde derivatives align with eco-friendly practices. Researchers are exploring methods to produce this compound using renewable feedstocks and enzymatic catalysts, reducing its environmental footprint while maintaining its high performance characteristics.

In conclusion, 2-methyl-2-(pyrrolidin-1-yl)propanal (CAS No. 36558-30-2) stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in modern chemistry and materials science. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across various industries is expected to grow significantly.